Cas no 82830-50-0 ((+/-)-N-acetyl-1-(2,5-dimethoxy-4-iodophenyl)-2-aminopropane)

• Product name: (+/-)-N-acetyl-1-(2,5-dimethoxy-4-iodophenyl)-2-aminopropane
• CAS No: 82830-50-0
• MF: C₁₃H₁₈INO₃
• MW: 363.19100
• CID: 3037724
• PubChem ID: 13547409

(+/-)-N-acetyl-1-(2,5-dimethoxy-4-iodophenyl)-2-aminopropane Chemical and Physical Properties

Names and Identifiers

• (+/-)-N-acetyl-1-(2,5-dimethoxy-4-iodophenyl)-2-aminopropane
• N-Acetyl-1-(2,5-dimethoxy-4-jodophenyl)-2-aminopropan;
• 82830-50-0
• N-[2-(4-Iodo-2,5-dimethoxyphenyl)-1-methylethyl]acetamide
• N-(2-(4-Iodo-2,5-dimethoxyphenyl)-1-methylethyl)acetamide
• DTXSID001195450

• Inchi： InChI=1S/C13H18INO3/c1-8(15-9(2)16)5-10-6-13(18-4)11(14)7-12(10)17-3/h6-8H,5H2,1-4H3,(H,15,16)
• InChI Key： BFIIVTHYGJFHIV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 363.03300
• Monoisotopic Mass: 363.03314Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 47.56000
• LogP: 2.76640